Cas no 6748-68-1 (8-Acetyl-7-hydroxycoumarin)

8-Acetyl-7-hydroxycoumarin structure
8-Acetyl-7-hydroxycoumarin structure
Product Name:8-Acetyl-7-hydroxycoumarin
CAS No:6748-68-1
MF:C11H8O4
MW:204.178823471069
CID:85751
PubChem ID:24882340
Update Time:2025-04-18

8-Acetyl-7-hydroxycoumarin Chemical and Physical Properties

Names and Identifiers

    • 8-Acetyl-7-hydroxycoumarin
    • 8-acetyl-7-hydroxychromen-2-one
    • ACETYL-7-HYDROXYCOUMARIN, 8-(RG)
    • ACETYL-7-HYDROXYCOUMARIN, 8-(RG) PrintBack
    • 7-hydroxy-8-acetyl coumarin
    • 8-acetyl-7-hydroxy-2H-1-benzopyran-2-one
    • 8-acetyl-7-hydroxy-2H-chromen-2-one
    • 8-acetylumbelliferone
    • FO 61
    • SCHEMBL4639845
    • CHEMBL446518
    • QD6QWL7EQR
    • Coumarin, 8-acetyl-7-hydroxy-
    • 7-hydroxy-8-acetylcoumarin
    • AN-829/13872055
    • BDBM50332038
    • PD158651
    • Umbelliferone, 8-acetyl-
    • 8-Acetyl-7-hydroxycoumarin, 97%
    • AKOS022647720
    • 2H-1-Benzopyran-2-one, 8-acetyl-7-hydroxy-
    • 6748-68-1
    • DTXSID40419935
    • HY-138145
    • TS-09781
    • CS-0145496
    • G78147
    • XWYMACPLPPQCHC-UHFFFAOYSA-N
    • MFCD00270162
    • MDL: MFCD00270162
    • Inchi: 1S/C11H8O4/c1-6(12)10-8(13)4-2-7-3-5-9(14)15-11(7)10/h2-5,13H,1H3
    • InChI Key: XWYMACPLPPQCHC-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2=CC=C(C(C(C)=O)=C12)O)=O

Computed Properties

  • Exact Mass: 204.04200
  • Monoisotopic Mass: 204.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.6A^2

Experimental Properties

  • Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 167-171 °C (lit.)
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.62
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 67.51000
  • LogP: 1.70120
  • Vapor Pressure: Not available

8-Acetyl-7-hydroxycoumarin Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
  • Risk Phrases:R36

8-Acetyl-7-hydroxycoumarin Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Acetyl-7-hydroxycoumarin Pricemore >>

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8-Acetyl-7-hydroxycoumarin Suppliers

Amadis Chemical Company Limited
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(CAS:6748-68-1)8-Acetyl-7-hydroxycoumarin
Order Number:A1236714
Stock Status:in Stock
Quantity:10mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:05
Price ($):172
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:6748-68-1)8-Acetyl-7-hydroxycoumarin
A1236714
Purity:99%
Quantity:10mg
Price ($):172
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